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Compound of Interest

Compound Name: Metol

Cat. No.: B052040

Metol, also known as p-methylaminophenol sulfate, is a common developing agent in
photography and a substance used in various laboratory applications. Due to its hazardous
properties, it is imperative that researchers, scientists, and drug development professionals
adhere to strict disposal procedures to ensure personal safety and environmental protection.
Improper disposal can lead to skin sensitization, organ damage upon repeated exposure, and
significant harm to aquatic ecosystems.[1][2]

Immediate Safety and Handling for Disposal

Before initiating the disposal process, ensure that appropriate personal protective equipment
(PPE) is worn. This includes chemical-resistant gloves, safety goggles or glasses, and a lab
coat.[2][3] All handling of Metol waste should be conducted in a well-ventilated area, such as a
fume hood, to avoid inhalation of dust or fumes.[3][4]

Step-by-Step Disposal Procedure

The guiding principle for Metol disposal is to treat it as a hazardous waste. Under no
circumstances should Metol or its solutions be poured down the drain.[5] Its high toxicity to
aquatic life necessitates containment and specialized treatment.[2]

o Waste Collection:

o Solid Metol Waste: Collect unused or expired Metol powder in its original container or a
clearly labeled, sealed, and compatible waste container.[5] Contaminated items such as
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weighing paper, gloves, or paper towels should be double-bagged in clear plastic bags,
sealed, and labeled as hazardous waste.[5]

o Metol Solutions: Aqueous solutions containing Metol should be collected in a dedicated,
leak-proof, and clearly labeled hazardous waste container.[6] Do not mix Metol solutions
with other chemical waste streams, particularly organic solvents, unless specifically
permitted by your institution's waste management guidelines.[5]

e Labeling:
o All waste containers must be clearly labeled with the words "Hazardous Waste."[5][7]

o The label must also include the full chemical name ("Metol" or "p-methylaminophenol
sulfate™) and a clear indication of its hazards (e.g., "Toxic,"” "Environmental Hazard").[2][6]

e Storage:

o Store the sealed and labeled waste containers in a designated satellite accumulation area,
which is typically a fume hood or a ventilated cabinet.[3][6]

o Ensure that the storage area is away from incompatible materials such as strong acids
and bases.[3]

e Arranging for Pickup and Disposal:

o Contact your institution's Environmental Health and Safety (EHS) department to schedule
a pickup for the hazardous waste.[7]

o Follow all institutional procedures for waste manifest documentation.[7] Metol is classified
for transport under UN number 3077, as an environmentally hazardous substance, solid,
n.o.s.[1][8]

Hazard and Disposal Data Summary
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Parameter

Classification/Information

Source

Acute Toxicity (Oral)

Category 4, Harmful if

swallowed.

[1](2]

Skin Sensitization

Category 1, May cause an

allergic skin reaction.

[1](2]

Specific Target Organ Toxicity

Category 2, May cause
damage to organs through
prolonged or repeated

exposure.

[1](2]

Aquatic Hazard (Acute)

Category 1, Very toxic to

aquatic life.

[1](2]

Aquatic Hazard (Chronic)

Very toxic to aquatic life with

long lasting effects.

[2]

UN Number

3077

[1](8]

Proper Shipping Name

ENVIRONMENTALLY
HAZARDOUS SUBSTANCE,
SOLID, N.O.S.

[8]

Disposal Recommendation

Dispose of as hazardous
waste. Do not release to the

environment.

[11(31[4]

Metol Disposal Workflow

The following diagram outlines the decision-making and operational process for the proper
disposal of Metol waste in a laboratory setting.
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Caption: Workflow for the safe disposal of Metol waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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